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Compound of Interest

4,5-Dichloro-2,2-difluoro-1, 3-
Compound Name:

dioxolane
CAS No.: 60010-42-6
Cat. No.: B1206000

Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: The compound with the molecular formula C5CI2F802 could not be unambiguously
identified with a corresponding IUPAC name and structure from publicly available chemical
databases. The InChlKey associated with this formula in some databases,
PQTSJAIWIYMBOX-UHFFFAOYSA-N, does not resolve to a specific, well-documented
chemical entity. A plausible structure matching the molecular formula is Octafluoroglutaryl
Dichloride. However, detailed experimental and technical data for this specific compound are
scarce.

Therefore, this guide will focus on a closely related and well-characterized perfluorinated acyl
chloride, Perfluoro(2-methyl-3-oxahexanoyl) chloride, to provide relevant technical information
and context for researchers working with this class of compounds.

IUPAC Name and Chemical Identity

e |[UPAC Name: 2,2,3,4,4,4-Hexafluoro-3-(trifluoromethyl)butanoyl chloride

e Synonyms: Perfluoro(2-methyl-3-oxahexanoyl) chloride
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e Molecular Formula: C6CIF1102

e CAS Number: 72848-57-8

Physicochemical Properties

The following table summarizes the key physicochemical properties of Perfluoro(2-methyl-3-

oxahexanoyl) chloride.

Property Value
Molecular Weight 350.5 g/mol
Boiling Point 81.6 °C
Melting Point -43.8 °C
Density Not available
Flash Point 2°C (35.6 °F)

Safety and Handling

Perfluorinated acyl chlorides are reactive compounds and should be handled with appropriate

safety precautions in a well-ventilated fume hood.

Hazard Statement

Precautionary Statement

H314: Causes severe skin burns and eye

damage.

P280: Wear protective gloves/protective

clothing/eye protection/face protection.

H335: May cause respiratory irritation.

P305+P351+P338: IF IN EYES: Rinse
cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing.

EUHO014: Reacts violently with water.

P301+P330+P331: IF SWALLOWED: Rinse

mouth. Do NOT induce vomiting.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.
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Experimental Protocols: Synthesis

The synthesis of perfluorinated acyl chlorides often involves the reaction of the corresponding
carboxylic acid with a chlorinating agent. A general experimental protocol is described below.

Objective: To synthesize a perfluoroacyl chloride from the corresponding perfluorocarboxylic
acid.

Materials:

Perfluorocarboxylic acid

Thionyl chloride (SOCI2) or Oxalyl chloride ((COCI)2)

Anhydrous solvent (e.g., dichloromethane, 1,2-dichloroethane)

Inert gas (e.g., Nitrogen, Argon)

Glassware (round-bottom flask, condenser, dropping funnel, distillation apparatus)

Procedure:

Under an inert atmosphere, dissolve the perfluorocarboxylic acid in the anhydrous solvent in
a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

e Slowly add an excess of the chlorinating agent (e.g., 1.5-2 equivalents of thionyl chloride) to
the solution via a dropping funnel.

e Heat the reaction mixture to reflux and maintain for several hours until the reaction is
complete (monitoring by IR spectroscopy for the disappearance of the carboxylic acid O-H
stretch and appearance of the acyl chloride C=0 stretch is recommended).

 After cooling to room temperature, carefully remove the excess chlorinating agent and
solvent by distillation.

» Purify the resulting perfluoroacyl chloride by fractional distillation under reduced pressure.
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Caption: General workflow for the synthesis of a perfluoroacyl chloride.

Role in Drug Development

Perfluorinated compounds, including acyl chlorides, are of interest to the pharmaceutical
industry due to the unique properties conferred by fluorine atoms.

Signaling Pathway Implication (Hypothetical):

While there are no specific signaling pathways directly attributed to Perfluoro(2-methyl-3-
oxahexanoyl) chloride, the introduction of perfluoroalkyl chains into drug candidates can
modulate their interaction with biological targets. For instance, the high lipophilicity of the
perfluoroalkyl group can enhance membrane permeability, potentially leading to increased
intracellular drug concentrations and improved efficacy. This can be particularly relevant for
drugs targeting intracellular receptors or enzymes.
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Caption: Hypothetical pathway illustrating the influence of perfluoroalkylation on drug action.
Logical Relationship in Drug Design:

The decision to incorporate a perfluoroalkyl moiety into a drug candidate is often driven by a
logical progression aimed at improving its pharmacokinetic and pharmacodynamic properties.
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Caption: Logical workflow for the use of perfluoroalkylation in drug design.

» To cite this document: BenchChem. [Technical Guide: Perfluorinated Acyl Chlorides].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1206000/docs#technical-guide-perfluorinated-acyl-
chlorides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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